Cas no 64340-44-9 (Saikosaponin E)

Saikosaponin e is a saikosaponin isolated from Bupleurum chinensis
Saikosaponin E structure
Saikosaponin E structure
Product Name:Saikosaponin E
CAS No:64340-44-9
Molecular Formula:C42H68O12
Molecular Weight:764.9821
CID:515534
PubChem ID:21637632

Saikosaponin E Properties

Names and Identifiers

    • b-D-Galactopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 6-deoxy-3-O-b-D-glucopyranosyl-
    • Saikosaponin E
    • 13,28-Epoxy-16β-hydroxyolean-11-en-3β-yl 6-deoxy-3-O-(β-D-glucopyranosyl)-β-D-galactopyranoside
    • (3beta,16beta)-13,28-Epoxy-16-hydroxyolean-11-en-3-yl 6-deoxy-3-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
    • 64340-44-9
    • AKOS037515312
    • 13,28-Epoxy-16beta-hydroxyolean-11-en-3beta-yl 6-deoxy-3-O-(beta-D-glucopyranosyl)-beta-D-galactopyranoside
    • SCHEMBL8156551
    • AKOS040760111
    • CS-0032445
    • CHEMBL3613720
    • HY-N4211
    • MS-31373
    • (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-2-[[(1S,2S,4S,5R,8R,10S,13S,14R,17S,18R)-2-hydroxy-4,5,9,9,13,20,20-heptamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyloxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • InChIKey： KQGDHYQRJRGMDG-CYMACDCKSA-N
    • Inchi： 1S/C42H68O12/c1-21-28(45)33(54-34-31(48)30(47)29(46)22(19-43)52-34)32(49)35(51-21)53-27-11-12-38(6)23(37(27,4)5)9-13-39(7)24(38)10-14-42-25-17-36(2,3)15-16-41(25,20-50-42)26(44)18-40(39,42)8/h10,14,21-35,43-49H,9,11-13,15-20H2,1-8H3/t21-,22-,23+,24-,25-,26+,27+,28+,29-,30+,31-,32-,33+,34+,35+,38+,39-,40+,41-,42+/m1/s1
    • SMILES： O1C([H])([H])[C@]23C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]2([H])[C@@]21C([H])=C([H])[C@]1([H])[C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])[C@]4([H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]2(C([H])([H])[H])C([H])([H])[C@]3([H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])[H])O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H]

Computed Properties

  • Exact Mass: 764.471078g/mol
  • Surface Charge: 0
  • XLogP3: 3.7
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 12
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 764.471078g/mol
  • Monoisotopic Mass: 764.471078g/mol
  • Topological Polar Surface Area: 188Ų
  • Heavy Atom Count: 54
  • Complexity: 1470
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 20
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 765.0

Experimental Properties

  • Color/Form: Powder

Saikosaponin E Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00ETHR-5mg
13,28-Epoxy-16β-hydroxyolean-11-en-3β-yl 6-deoxy-3-O-(β-D-glucopyranosyl)-β-D-galactopyranoside
 64340-44-9 99%
5mg
 $402.00 2024-04-22
A2B Chem LLC
AG90607-1mg
13,28-Epoxy-16β-hydroxyolean-11-en-3β-yl 6-deoxy-3-O-(β-D-glucopyranosyl)-β-D-galactopyranoside
 64340-44-9 99%
1mg
 $226.00 2024-04-19
Aaron
AR00ETQ3-5mg
13,28-Epoxy-16β-hydroxyolean-11-en-3β-yl 6-deoxy-3-O-(β-D-glucopyranosyl)-β-D-galactopyranoside
 64340-44-9
5mg
 $336.00 2025-02-11
ChemScence
CS-0032445-5mg
Saikosaponin E
 64340-44-9 99.80%
5mg
 $403.0 2022-04-26
Chengdu Biopurify Phytochemicals Ltd
BP3921-10mg
Saikosaponin E
 64340-44-9 98%
10mg
 $360 2023-09-20
MedChemExpress
HY-N4211-5mg
Saikosaponin E
 64340-44-9 99.80%
5mg
 ￥2100 2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S44710-10mg
Saikosaponin e
 64340-44-9
10mg
 ¥1998.0 2021-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN1014-2 mg
Saikosaponin E
 64340-44-9
2mg
 ￥1633.00 2022-02-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce59410-1mg
Saikosaponin E
 64340-44-9 98%
1mg
 ￥0.00 2023-09-07

Saikosaponin E Suppliers

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
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Chengdu Biopurify Phytochemicals Ltd.
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TIAN MEN HENG CHANG HUA GONG Co., Ltd.
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